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Compound of Interest

Compound Name:
1-(4-Bromo-2-

chlorophenyl)ethanamine

Cat. No.: B7966078

Get Quote

High-Purity Chiral Building Block for Medicinal Chemistry[1]

Executive Summary & Strategic Utility
1-(4-Bromo-2-chlorophenyl)ethanamine (CAS: 943152-99-6) represents a "privileged

scaffold" in modern drug discovery.[1] As a halogenated

-methylbenzylamine derivative, it serves as a critical chiral synthon for introducing the 4-bromo-
2-chlorophenyl moiety—a structural motif highly valued for its ability to modulate lipophilicity
(LogP) and metabolic stability in active pharmaceutical ingredients (APIs).[1]

This guide provides a comprehensive technical profile, synthesizing physicochemical

properties, validated synthetic routes, and chiral resolution protocols.[2] It is designed for

medicinal chemists and process engineers scaling from milligram library synthesis to kilogram-

scale GMP production.[1][2]

Physicochemical Profile
The dual-halogen substitution pattern imparts unique electronic and steric properties,

influencing both the reactivity of the amine and the binding affinity of final drug candidates.[1]
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Property Specification / Data Technical Note

CAS Number 943152-99-6 Primary identifier.

IUPAC Name
1-(4-Bromo-2-

chlorophenyl)ethanamine

Often referred to as 4-Bromo-

2-chloro-

-methylbenzylamine.[1]

Molecular Formula

Molecular Weight 234.52 g/mol
High halogen mass

contribution.[1][2]

Physical State Liquid (at RT)
Viscous, typically pale yellow

to colorless.[2]

Boiling Point ~285°C (Predicted)
Vacuum distillation required

(e.g., 0.5 mmHg @ 110°C).

Density 1.5±0.1 g/cm³
Significantly denser than water

due to Br/Cl.[1][2]

pKa (Conjugate Acid) ~9.2

Typical for

-chiral primary amines; forms

stable HCl salts.[1][2]

LogP ~2.8

Moderate lipophilicity;

favorable for CNS penetration

models.[1][2]

Storage 2–8°C, Inert Atmosphere
Amine is sensitive to

(carbamate formation).[2]

Synthesis & Manufacturing Workflows
The synthesis of 1-(4-Bromo-2-chlorophenyl)ethanamine typically follows two distinct

pathways depending on the required stereochemistry: Racemic Synthesis (for HTS libraries)

and Asymmetric Synthesis (for lead optimization).[1]
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Retrosynthetic Analysis
The most robust disconnection relies on the reductive amination of the corresponding

acetophenone precursor.[1][2]

TARGET:
1-(4-Bromo-2-chlorophenyl)ethanamine

INTERMEDIATE:
1-(4-Bromo-2-chlorophenyl)ethanone

 Reductive Amination
(NH4OAc / NaBH3CN)

STARTING MATERIAL:
1-Bromo-3-chlorobenzene

(+ Acetyl Chloride)

 Friedel-Crafts Acylation
(AlCl3)

Click to download full resolution via product page

Figure 1: Retrosynthetic pathway highlighting the acetophenone intermediate as the critical

junction.

Protocol A: Reductive Amination (Racemic)
Objective: Efficient generation of racemic amine for initial SAR screening.[2]

Ketone Formation: Friedel-Crafts acylation of 1-bromo-3-chlorobenzene with acetyl chloride (

catalyst) yields 1-(4-bromo-2-chlorophenyl)ethanone.[1]

Critical Parameter: Control temperature < 5°C during addition to minimize regioisomers.[1]

[2]

Imine Formation: Reflux the ketone with excess ammonium acetate (
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) in methanol.

Reduction: Treat the in-situ imine with Sodium Cyanoborohydride (

) at pH 6–7.[1][2]

Safety Note:

generation risk; maintain pH and vent into scrubber.[1][2]

Workup: Basify to pH >12 with NaOH, extract into DCM, and distill.

Protocol B: Enzymatic Kinetic Resolution (Chiral)
Objective: Isolation of enantiopure (S)- or (R)-amine.[1]

Biocatalyst:Candida antarctica Lipase B (CAL-B, immobilized).[1]

Acyl Donor: Isopropyl acetate or Ethyl acetate.[1][2][3]

Mechanism: The lipase selectively acetylates the (R)-enantiomer, leaving the (S)-amine free

(or vice versa depending on enzyme specificity).

Racemic Amine
(Liquid)

CAL-B Lipase
+ Ethyl Acetate

Reaction Mixture:
(S)-Amine + (R)-Acetamide Acid/Base Extraction

(S)-Amine
(Aqueous Phase -> Base -> Extract) Aqueous (pH 2)

(R)-Acetamide
(Organic Phase -> Hydrolysis)

 Organic

Click to download full resolution via product page

Figure 2: Kinetic resolution workflow using CAL-B lipase to separate enantiomers.

Quality Control & Analytical Methods
Validation of this intermediate requires strict control over Enantiomeric Excess (ee) and

Regioisomeric Purity.[1][2]
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Chiral HPLC Method
Standard reverse-phase columns cannot separate enantiomers.[1][2] A polysaccharide-based

chiral stationary phase is required.[1][2]

Column: Chiralpak IA or Lux Amylose-2 (Amylose tris(3,5-dimethylphenylcarbamate)).[4]

Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1][2]

Flow Rate: 1.0 mL/min.[1][2]

Detection: UV @ 254 nm.[1][2]

Expected Result: Baseline separation with resolution factor (

) > 1.5.

NMR Characterization (Proton)
Solvent:

[1][2]

Key Signals:

1.35 ppm (d, 3H): Methyl group doublet (characteristic of the ethyl chain).

4.45 ppm (q, 1H): Benzylic methine quartet.[2]

7.2–7.6 ppm (m, 3H): Aromatic protons.[2] The 2-chloro substituent simplifies the splitting
pattern compared to unsubstituted analogs.[1][2]

Handling & Safety (HSE Profile)
Signal Word:WARNING
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Hazard Class H-Code Statement
Precautionary
Measure

Acute Toxicity H302
Harmful if swallowed.

[1]

Do not eat/drink in lab.

[1][2] Wash hands

post-handling.[1][2][5]

[6][7]

Skin Irritation H315
Causes skin irritation.

[1][2][5][6][8][9]

Wear nitrile gloves

(min 0.11mm

thickness).[1][2]

Eye Irritation H319
Causes serious eye

irritation.[1][2][6][7][9]

Use chemical safety

goggles.[1][2] Eye

wash station nearby.

STOT-SE H335
May cause respiratory

irritation.[1][2][6]

Handle only in a fume

hood.

Stability:

Air Sensitivity: Absorbs

to form solid carbamates.[1][2] Store under Argon/Nitrogen.[1][2]

Light Sensitivity: Halogenated aromatics can undergo photodehalogenation over long

periods.[1][2] Store in amber glass.

References
Sigma-Aldrich.1-(4-Bromo-2-chlorophenyl)ethanamine Product Sheet. CAS 943152-99-6.

[1] Link

Solares, L.F., et al. "Enzymatic resolution of chiral amines using lipases."[1][2] Journal of

Molecular Catalysis B: Enzymatic, 2004.[1][2] (Methodology basis for Protocol B).

Thermo Fisher Scientific.Safety Data Sheet: N1-(4-Bromo-2-chlorophenyl)acetamide. Link
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ChemScene.1-(4-Chlorophenyl)ethylamine General Properties. (Analogous compound data).

Link

Asian Journal of Organic & Medicinal Chemistry. "Synthesis of 2-Bromo-1-(4-

chlorophenyl)ethanone." (Precursor synthesis).[1][2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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